Cas no 78418-64-1 (12-Methyl-oxa-cyclododec-6-en-2-one)

12-Methyl-oxa-cyclododec-6-en-2-one structure
78418-64-1 structure
Product Name:12-Methyl-oxa-cyclododec-6-en-2-one
CAS No:78418-64-1
MF:C12H20O2
MW:196.286004066467
CID:576826
Update Time:2024-03-01

12-Methyl-oxa-cyclododec-6-en-2-one Chemical and Physical Properties

Names and Identifiers

    • Oxacyclododec-6-en-2-one,12-methyl-, (6Z)-
    • Oxacyclododec-6-en-2-one,12-methyl-, (Z)-
    • Phoracantholide M
    • 12-Methyl-oxa-cyclododec-6-en-2-one
    • LDWZVYJMOWTMFA-RQOWECAXSA-N
    • LMFA07040041
    • Inchi: 1S/C12H20O2/c1-11-9-7-5-3-2-4-6-8-10-12(13)14-11/h2,4,11H,3,5-10H2,1H3/b4-2-
    • InChI Key: LDWZVYJMOWTMFA-RQOWECAXSA-N
    • SMILES: O1C(CCCC=CCCCCC1C)=O |c:5|

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Topological Polar Surface Area: 26.3
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